2-(2-isocyanatoethyl)-2-methyl-1,3-dioxolane
Overview
Description
2-(2-Isocyanatoethyl)-2-methyl-1,3-dioxolane, often referred to as “2-methyl-dioxolane” or “2-MD” for short, is a versatile organic compound with a wide range of applications in organic synthesis, polymer chemistry and other scientific fields. It is a colorless liquid with a mild odor and is soluble in water. 2-MD is a useful reagent in organic synthesis due to its ability to form stable amide bonds with a variety of organic molecules. It is also used as a solvent for various chemical reactions, as well as a plasticizer for polymers.
Scientific Research Applications
2-MD is used in a variety of scientific applications, including organic synthesis, polymer chemistry, and biochemistry. In organic synthesis, it is used as a reagent to form amide bonds between organic molecules. In polymer chemistry, it is used as a plasticizer to increase the flexibility of polymers. In biochemistry, it is used to study the structure and function of proteins and other macromolecules.
Mechanism of Action
2-MD is an organic compound that is capable of forming amide bonds with a variety of organic molecules. The formation of amide bonds is facilitated by the presence of an acid catalyst. The acid catalyst facilitates the reaction between the isocyanic acid and the 2-methyl-1,3-dioxolane, resulting in the formation of the 2-MD product.
Biochemical and Physiological Effects
2-MD is used in a variety of scientific applications, but it has not been extensively studied for its potential effects on human physiology. However, some research has indicated that 2-MD may have some potential effects on the nervous system, as well as on the cardiovascular system. Additionally, it has been suggested that 2-MD may have some potential anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
2-MD is a versatile organic compound with a wide range of applications in organic synthesis, polymer chemistry and other scientific fields. It is a colorless liquid with a mild odor and is soluble in water. This makes it an ideal reagent for many laboratory experiments. Additionally, it is relatively easy to synthesize and has a high yield. The main limitation of 2-MD is that it is a relatively unstable compound, which can lead to product loss during storage and handling.
Future Directions
The potential applications of 2-MD are vast, and there is still much to be explored. Future research could focus on exploring the potential biochemical and physiological effects of 2-MD, as well as its potential toxicity. Additionally, research could focus on exploring new synthetic pathways for 2-MD and its derivatives, as well as its potential applications in drug delivery and other medical applications. Finally, research could focus on developing new methods for the storage and handling of 2-MD to reduce product loss.
Synthesis Methods
2-MD is synthesized from the reaction of 2-methyl-1,3-dioxolane with isocyanic acid in the presence of an acid catalyst. The reaction is typically carried out at temperatures between 80°C and 120°C. The resulting product is a colorless liquid with a mild odor. The yield of the reaction is typically between 70% and 85%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-isocyanatoethyl)-2-methyl-1,3-dioxolane involves the reaction of 2-methyl-1,3-dioxolane with phosgene to form 2-(chloromethyl)-2-methyl-1,3-dioxolane, which is then reacted with potassium cyanate to form 2-(2-isocyanatoethyl)-2-methyl-1,3-dioxolane.", "Starting Materials": [ "2-methyl-1,3-dioxolane", "Phosgene", "Potassium cyanate" ], "Reaction": [ "Step 1: 2-methyl-1,3-dioxolane is reacted with phosgene in the presence of a catalyst such as triethylamine to form 2-(chloromethyl)-2-methyl-1,3-dioxolane.", "Step 2: The resulting 2-(chloromethyl)-2-methyl-1,3-dioxolane is then reacted with potassium cyanate in the presence of a base such as sodium hydroxide to form 2-(2-isocyanatoethyl)-2-methyl-1,3-dioxolane." ] } | |
CAS RN |
2648972-29-4 |
Product Name |
2-(2-isocyanatoethyl)-2-methyl-1,3-dioxolane |
Molecular Formula |
C7H11NO3 |
Molecular Weight |
157.2 |
Purity |
95 |
Origin of Product |
United States |
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